Methyl 2-phenyl-benzoxazole-6-carboxylate

• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: methyl 2-phenyl-1,3-benzoxazole-6-carboxylate
• InChI: InChI=1S/C15H11NO3/c1-18-15(17)11-7-8-12-13(9-11)19-14(16-12)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: OWUZAFTTWZQERB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N=C(O2)C3=CC=CC=C3

Description

Methyl 2-phenyl-benzoxazole-6-carboxylate is a useful research compound. Its molecular formula is C15H11NO3 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-amino-3-hydroxy-benzoate 25a (0.3 g, 1.8 mmol) and benzoyl chloride 25b (0.23 mL, 2.0 mmol) in dioxane (2.5 mL) was heated at 210° C. under microwave for 15 min. The reaction mixture was diluted with CH2Cl2 and washed with aq. NaHCO3. The organic solution was dried over Na2SO4, concentrated and purified by flash column chromatography (silica gel, 20% EtOAc/heptane) to give 25c (0.39 g).